2-(Benzylamino)-4-(4-bromophenyl)-4-oxobutanoic acid

• IUPAC Name: 2-(benzylamino)-4-(4-bromophenyl)-4-oxobutanoic acid
• InChI: InChI=1S/C17H16BrNO3/c18-14-8-6-13(7-9-14)16(20)10-15(17(21)22)19-11-12-4-2-1-3-5-12/h1-9,15,19H,10-11H2,(H,21,22)
• InChI Key: JKINRDQVBMXRQG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(CC(=O)C2=CC=C(C=C2)Br)C(=O)O
• Molecular Formula: C17H16BrNO3
• Molecular Weight: 362.2 g/mol

Description

2-(Benzylamino)-4-(4-bromophenyl)-4-oxobutanoic acid, also known as 2-BBAOB, is an organic acid compound with a variety of uses in scientific research. It is a colorless solid that has been used as a reagent in organic synthesis as well as a tool for studying the mechanism of action of certain drugs. In addition, 2-BBAOB has been studied for its biochemical and physiological effects and its potential applications in laboratory experiments.

Scientific Research Applications

Inhibitors of Glycolic Acid Oxidase

• 4-Substituted 2,4-dioxobutanoic acids, containing lipophilic 4-substituents similar to the compound , have been synthesized and identified as potent inhibitors of porcine liver glycolic acid oxidase. This suggests potential applications in developing treatments for disorders associated with abnormal glyoxylate metabolism (Williams et al., 1983).

Synthesis of Oxazolo[4,5-c]quinoline Derivatives

• Transformations of methyl 2-benzoylamino-2-oxobutanoate with aromatic amines into various derivatives highlight its role in synthesizing heterocyclic compounds, which are significant in developing pharmaceuticals and agrochemicals (Stanovnik et al., 2003).

Surfactant Synthesis

• The novel synthesis of a surfactant incorporating a benzene ring through a copper-catalyzed cross-coupling reaction indicates its potential in material sciences, particularly in creating surfactants with specific properties for industrial applications (Chen, Hu, & Fu, 2013).

Solid-State Sensing Devices

• The development of sulfonic acid-substituted benzothiazoles for solid-state ESIPT fluorescent chromic molecules, responsive to various organic bases and amines, showcases potential applications in sensing devices for detecting biologically significant molecules (Nakane et al., 2018).

Bactericidal Agents Against MRSA

• Research on substituted 2-hydroxy-N-[1-oxo-1-(phenylamino)alkan-2-yl]benzamides against MRSA highlights the potential of related compounds in developing new antibiotics to combat resistant bacterial strains (Zadrazilova et al., 2015).